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Compound of Interest

Compound Name:
4-Methoxycyclohexanecarboxylic

acid

CAS No.: 73873-59-3

Cat. No.: B2450235

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, offering a detailed exploration of 4-
Methoxycyclohexanecarboxylic acid. We will delve into its core chemical properties,

stereoisomeric forms, synthetic pathways, and significant applications, particularly its role as a

versatile intermediate in the synthesis of complex molecules.

Molecular Structure and Stereoisomerism
4-Methoxycyclohexanecarboxylic acid (C₈H₁₄O₃) is a disubstituted cyclohexane derivative

featuring a carboxylic acid group and a methoxy group at positions 1 and 4, respectively.[1]

This substitution pattern gives rise to geometric isomerism, resulting in two distinct

stereoisomers: cis and trans. The spatial arrangement of these functional groups relative to the

cyclohexane ring significantly influences the molecule's physical properties and reactivity.

The cis isomer has both the carboxylic acid and methoxy groups on the same face of the ring,

leading to one axial and one equatorial substituent in the most stable chair conformation. In
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contrast, the trans isomer places the substituents on opposite faces, allowing both bulky

groups to occupy equatorial positions, which is generally the more thermodynamically stable

conformation.
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Caption: Chair conformations of trans and cis isomers.

Physicochemical Properties
The physical and chemical characteristics of 4-Methoxycyclohexanecarboxylic acid are

dictated by its functional groups and stereochemistry. The compound is typically available as a
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mixture of cis and trans isomers.[1]

Property Value Source

Molecular Formula C₈H₁₄O₃ [1]

Molecular Weight 158.19 g/mol

CAS Number 95233-12-8 [1]

Appearance
White to off-white solid

(<55.5°C), liquid (>58.5°C)
[1]

Melting Point 55.5 - 58.5 °C [1]

Boiling Point 150 - 165 °C (at 25 Torr) [1]

Refractive Index (n20/D) 1.4687 (lit.) [1]

pKa 4.68 ± 0.10 (Predicted) [1]

Flash Point 113 °C (235.4 °F) - closed cup

Synthesis Pathways
A prevalent method for synthesizing saturated cyclohexanoic rings is through the catalytic

hydrogenation of the corresponding aromatic precursor. For 4-
Methoxycyclohexanecarboxylic acid, a logical starting material is p-methoxybenzoic acid

(anisic acid). The hydrogenation of the benzene ring yields the desired cyclohexyl ring system.

The choice of catalyst and reaction conditions is critical to ensure complete saturation of the

aromatic ring without affecting the carboxylic acid or methoxy groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5182709.htm
https://www.benchchem.com/product/b2450235/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxycyclohexanecarboxylic-acid-properties-synthesis-and-applications
https://www.benchchem.com/product/b2450235/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methoxycyclohexanecarboxylic-acid-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2450235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Methoxybenzoic Acid
(Anisic Acid)

Reaction Mixture

Hydrogenation

Catalyst
(e.g., Ru/C, Rh/C)

H2 Pressure
High Temperature

4-Methoxycyclohexanecarboxylic Acid
(cis/trans mixture)

Workup & Purification

Click to download full resolution via product page

Caption: General workflow for synthesis via hydrogenation.

Representative Experimental Protocol: Catalytic
Hydrogenation
This protocol is adapted from general hydrogenation procedures for similar substrates, such as

the conversion of p-toluic acid.[2]

Reactor Setup: Charge a high-pressure stainless steel autoclave with p-methoxybenzoic

acid and a suitable hydrogenation catalyst (e.g., 5% Ruthenium on Carbon, Ru/C).

Solvent Addition: Add a solvent capable of dissolving the starting material, such as water or a

lower alcohol (e.g., ethanol).

Pressurization: Seal the autoclave, purge it with nitrogen, and then pressurize with hydrogen

gas to the target pressure (e.g., 4-7 kg/cm ²).[3]

Heating and Agitation: Heat the mixture to the desired temperature (e.g., 130-180 °C) while

stirring vigorously to ensure efficient mass transfer.[3]

Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake. The

reaction is complete when hydrogen consumption ceases.
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Workup: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter

the reaction mixture to remove the solid catalyst.

Isolation: Acidify the filtrate (if necessary) and extract the product with an organic solvent

(e.g., ethyl acetate). Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and

concentrate it under reduced pressure to yield the crude product.

Purification: The resulting mixture of cis and trans isomers can be used as is or separated by

techniques like fractional crystallization or column chromatography if a specific isomer is

required.

Chemical Reactivity and Key Reactions
The reactivity of 4-Methoxycyclohexanecarboxylic acid is dominated by its two functional

groups: the carboxylic acid and the ether (methoxy) group.

Reactions of the Carboxylic Acid Group
The carboxylic acid moiety undergoes typical reactions, serving as a versatile handle for further

molecular elaboration.

Esterification: Reacts with alcohols under acidic catalysis to form the corresponding esters.

Methyl 4-methoxycyclohexane-1-carboxylate is a common derivative.[4]

Acyl Halide Formation: Can be converted to 4-methoxycyclohexanecarbonyl chloride using

reagents like thionyl chloride (SOCl₂) or oxalyl chloride, creating a highly reactive

intermediate for amide and ester synthesis.

Reaction with Organometallics: The cis-isomer is known to react with organolithium

reagents, such as methyllithium, to produce the corresponding ketone, cis-4-methoxy-1-

acetylcyclohexane.[1]
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Caption: Fischer esterification of the carboxylic acid group.

Reactivity of the Methoxy Group
The methoxy group is a relatively stable ether. It is generally resistant to hydrolysis under

moderate acidic or basic conditions. However, cleavage can be induced by treatment with

strong acids, such as HBr or HI, at elevated temperatures.[5]

Applications in Research and Development
4-Methoxycyclohexanecarboxylic acid is a valuable building block in organic synthesis,

primarily utilized as an intermediate for producing more complex and high-value molecules.

Pharmaceutical Synthesis: It serves as a key reagent in the discovery of novel therapeutics.

For instance, it has been used in the synthesis of highly brain-penetrant and selective

muscarinic M1 agonists, which are potential candidates for treating neurological disorders.[1]

Its structural scaffold is also relevant in the design of modulators for treating conditions like

heart failure.[5]

Agrochemicals: Derivatives of this acid may exhibit biological activity, making them potential

candidates for use in agrochemicals.[5]

Material Science: The compound can be used to modify the properties of polymers and other

materials.[5]

Safety and Handling
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As with any laboratory chemical, proper safety precautions are essential when handling 4-
Methoxycyclohexanecarboxylic acid.

Hazard Classification: The compound is classified as an irritant. It may cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).

Recommended PPE: Standard personal protective equipment, including safety goggles

(eyeshields), chemical-resistant gloves, and a lab coat, should be worn. If handling the

powder or creating aerosols, a dust mask (e.g., N95) is recommended.

Storage: The material should be stored in a tightly sealed container in a dry, well-ventilated

area. Recommended storage is at room temperature or refrigerated (2-8°C).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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